(Z)-2-Cyano-3-(2-morpholin-4-ylquinolin-3-yl)prop-2-enamide

• IUPAC Name: (Z)-2-cyano-3-(2-morpholin-4-ylquinolin-3-yl)prop-2-enamide
• InChI: InChI=1S/C17H16N4O2/c18-11-14(16(19)22)10-13-9-12-3-1-2-4-15(12)20-17(13)21-5-7-23-8-6-21/h1-4,9-10H,5-8H2,(H2,19,22)/b14-10-
• InChI Key: LJYLWIZPMAYMEF-UVTDQMKNSA-N
• Canonical SMILES: C1COCCN1C2=NC3=CC=CC=C3C=C2C=C(C#N)C(=O)N
• Isomeric SMILES: C1COCCN1C2=NC3=CC=CC=C3C=C2/C=C(/C#N)\C(=O)N
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol

Description

(Z)-2-Cyano-3-(2-morpholin-4-ylquinolin-3-yl)prop-2-enamide, also known as CMQP, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. CMQP belongs to the class of quinoline derivatives and has been found to exhibit a range of biological activities.

Scientific Research Applications

Organic Synthesis and Chemical Reactions

• A study demonstrated the synthesis of new amides and their effect on blood coagulation, highlighting the importance of morpholine and related structures in developing hemostatic agents (Limanskii et al., 2009). This research underscores the potential utility of morpholin-4-ylquinolin derivatives in therapeutic applications.
• The reaction of cyclohexanone enamines with nitropropene, exploring different outcomes based on reaction conditions, showcases the synthetic versatility of enamines, a functionality related to the enamide group in the query compound (Risaliti et al., 1968).

Medicinal Chemistry and Biological Activity

• Research on the synthesis and characterization of novel dihydropyrimidinone derivatives containing morpholine moieties emphasizes the role of such structures in enhancing pharmacological properties (Bhat et al., 2018). This suggests that compounds with morpholin-4-ylquinolin structures could be of interest in drug design and development.
• A study on the beta-adrenoceptor stimulant properties of amidoalkylamino-substituted compounds shows the potential for cardiovascular applications, pointing to the relevance of structural motifs present in (Z)-2-Cyano-3-(2-morpholin-4-ylquinolin-3-yl)prop-2-enamide for developing cardiac stimulants (Barlow et al., 1981).

Materials Science

• The synthesis and application of carboxylated cyanine dyes for improving photoelectric conversion efficiency in dye-sensitized solar cells indicate the utility of quinoline derivatives in materials science, particularly in enhancing the performance of photovoltaic devices (Wu et al., 2009).